Screening Compound

  • RTC14
    • Cat. No.:
    • B610582
    • CAS No.:
    • Molecular Formula:
    • C17H18N2O3
    • Molecular Weight:
    • 298.34 g/mol
    Description
    RTC14 is a premature termination codon (PTC) readthrough inducer that acts by restoring dystrophin expression and improving muscle function in the mdx mouse model for Duchenne muscular dystrophy....
  • SRPIN803
    • Cat. No.:
    • B610994
    • CAS No.:
    • Molecular Formula:
    • C14H9F3N4O3S
    • Molecular Weight:
    • 370.31 g/mol
    Description
    SRPIN-803 is a selective dual inhibitor of SRPK1 and CK2.
  • MSC1094308
    • Cat. No.:
    • B609348
    • CAS No.:
    • Molecular Formula:
    • C29H29F3N2
    • Molecular Weight:
    • 462.5 g/mol
    Description
    MSC1094308 is a Non-Competitive Inhibitor of VCP/p97 and VPS4 Reveals Conserved Allosteric Circuits in Type I and II AAA ATPases. MSC1094308 binds to a previously characterized drugable hotspot of p97, thereby i...
  • NT157
    • Cat. No.:
    • B609668
    • CAS No.:
    • Molecular Formula:
    • C16H14BrNO5S
    • Molecular Weight:
    • 412.3 g/mol
    Description
    NT157 is discontinued for commercial reason.
  • PF-3644022
    • Cat. No.:
    • B610028
    • CAS No.:
    • Molecular Formula:
    • C21H18N4OS
    • Molecular Weight:
    • 374.5 g/mol
    Description
    PF-3644022 is a potent, ATP-competitive inhibitor of mitogen-activated protein kinase (MAPK)-activated protein kinase-2 (MK2) (IC50 = 5.2 nM; Ki = 3 nM). PF-3644022 inhibits tumor necrosis factor α (TNFα) produ...
  • GSK126
    • Cat. No.:
    • B607758
    • CAS No.:
    • 1346574-57-9
    • Molecular Formula:
    • C31H38N6O2
    • Molecular Weight:
    • 526.7 g/mol
    Description
    GSK126 is a member of the class of methylindoles that is 1H-indole substituted by (2S)-butan-2-yl, methyl, N-[(4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]acetamide, and 6-(piperazin-1-yl)pyridin-3-yl grou...
  • TP-3654
    • Cat. No.:
    • B611452
    • CAS No.:
    • 1361951-15-6
    • Molecular Formula:
    • C22H25F3N4O
    • Molecular Weight:
    • 418.5 g/mol
    Description
    Nuvisertib is an orally available, second-generation and selective ATP-competitive inhibitor of proviral integration site for Moloney murine leukemia virus (PIM) kinases, with potential antineoplastic activity. ...
  • Avitinib maleate
    • Cat. No.:
    • B605098
    • CAS No.:
    • 1557268-88-8
    • Molecular Formula:
    • C30H30FN7O6
    • Molecular Weight:
    • 603.6 g/mol
    Description
    Abivertinib Maleate Anhydrous is the maleate salt form of abivertinib, an orally available, irreversible, epidermal growth factor receptor (EGFR) mutant-selective inhibitor, with potential antineoplastic activit...
  • Berberine sulfate
    • Cat. No.:
    • B601030
    • CAS No.:
    • 6190-33-6
    • Molecular Formula:
    • C40H36N2O12S
    • Molecular Weight:
    • 768.8 g/mol
    Description
    Berberine sulfate, also known as Berberine sulfate, is a useful research compound. Its molecular formula is C40H36N2O12S and its molecular weight is 768.8 g/mol. The purity is usually > 95%. BenchChem offers h...
  • XL-281
    • Cat. No.:
    • B612212
    • CAS No.:
    • 870603-16-0
    • Molecular Formula:
    • C24H19ClN4O4
    • Molecular Weight:
    • 462.9 g/mol
    Description
    XL281 is a novel anticancer compound designed to potently inhibit the RAS/RAF/MEK/ERK signaling pathway. Mutational activation of RAS occurs in about 30 percent of all human tumors, including non-small cell lung...